Cas no 1955506-01-0 (6-Amino-3-methylquinazolin-4(3H)-one hydrochloride)

6-Amino-3-methylquinazolin-4(3H)-one hydrochloride is a heterocyclic organic compound with a quinazolinone core structure, featuring an amino group at the 6-position and a methyl substituent at the 3-position. Its hydrochloride salt form enhances solubility and stability, making it suitable for synthetic and pharmaceutical applications. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. Its well-defined structure and high purity ensure reliable performance in research settings. The presence of both amino and carbonyl functionalities allows for further derivatization, enabling tailored modifications for specific experimental or industrial needs.
6-Amino-3-methylquinazolin-4(3H)-one hydrochloride structure
1955506-01-0 structure
Product Name:6-Amino-3-methylquinazolin-4(3H)-one hydrochloride
CAS No:1955506-01-0
MF:C9H10ClN3O
MW:211.648200511932
MDL:MFCD27756574
CID:4709980
PubChem ID:75485509
Update Time:2025-11-01

6-Amino-3-methylquinazolin-4(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-3-methyl-3,4-dihydroquinazolin-4-one hydrochloride
    • 6-amino-3-methylquinazolin-4(3H)-one hydrochloride
    • 6-Amino-3-methylquinazolin-4(3H)-one HCl
    • 6-Amino-3-methylquinazolin-4(3H)-one hydrochloride
    • MDL: MFCD27756574
    • Inchi: 1S/C9H9N3O.ClH/c1-12-5-11-8-3-2-6(10)4-7(8)9(12)13;/h2-5H,10H2,1H3;1H
    • InChI Key: YRDWCBSVKHVSNI-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C2C=C(C=CC=2N=CN1C)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Topological Polar Surface Area: 58.7

6-Amino-3-methylquinazolin-4(3H)-one hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A295595-250mg
6-Amino-3-methylquinazolin-4(3H)-one hydrochloride
1955506-01-0
250mg
$ 275.00 2022-06-08
TRC
A295595-500mg
6-Amino-3-methylquinazolin-4(3H)-one hydrochloride
1955506-01-0
500mg
$ 450.00 2022-06-08
TRC
A295595-1000mg
6-Amino-3-methylquinazolin-4(3H)-one hydrochloride
1955506-01-0
1g
$ 720.00 2022-06-08
abcr
AB415950-500 mg
6-Amino-3-methylquinazolin-4(3H)-one hydrochloride; 95%
1955506-01-0
500 mg
€272.40 2023-07-19
Enamine
EN300-191452-0.05g
6-amino-3-methyl-3,4-dihydroquinazolin-4-one hydrochloride
1955506-01-0
0.05g
$269.0 2023-09-17
Enamine
EN300-191452-0.1g
6-amino-3-methyl-3,4-dihydroquinazolin-4-one hydrochloride
1955506-01-0
0.1g
$281.0 2023-09-17
Enamine
EN300-191452-0.25g
6-amino-3-methyl-3,4-dihydroquinazolin-4-one hydrochloride
1955506-01-0
0.25g
$295.0 2023-09-17
Enamine
EN300-191452-0.5g
6-amino-3-methyl-3,4-dihydroquinazolin-4-one hydrochloride
1955506-01-0
0.5g
$308.0 2023-09-17
Enamine
EN300-191452-1.0g
6-amino-3-methyl-3,4-dihydroquinazolin-4-one hydrochloride
1955506-01-0
1g
$320.0 2023-05-31
Enamine
EN300-191452-2.5g
6-amino-3-methyl-3,4-dihydroquinazolin-4-one hydrochloride
1955506-01-0
2.5g
$504.0 2023-09-17

Additional information on 6-Amino-3-methylquinazolin-4(3H)-one hydrochloride

Introduction to 6-Amino-3-methylquinazolin-4(3H)-one hydrochloride (CAS No. 1955506-01-0)

6-Amino-3-methylquinazolin-4(3H)-one hydrochloride (CAS No. 1955506-01-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The chemical structure of 6-Amino-3-methylquinazolin-4(3H)-one hydrochloride is characterized by a quinazoline ring system with a substituted amino group and a methyl group, making it a promising candidate for drug development.

The synthesis of 6-Amino-3-methylquinazolin-4(3H)-one hydrochloride typically involves a multi-step process, starting with the condensation of anthranilic acid and an appropriate amine or amide. The resulting intermediate is then cyclized to form the quinazoline ring, followed by further functionalization to introduce the amino and methyl groups. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. This synthetic route has been optimized in recent studies to improve yield and purity, making large-scale production feasible for pharmaceutical applications.

In terms of its biological activity, 6-Amino-3-methylquinazolin-4(3H)-one hydrochloride has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation and metastasis. For instance, it has been found to inhibit the activity of tyrosine kinases, which are key targets in cancer therapy. Additionally, studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

The pharmacokinetic properties of 6-Amino-3-methylquinazolin-4(3H)-one hydrochloride have also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Moreover, its low toxicity profile in animal models has further supported its potential as a safe and effective therapeutic agent. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.

Beyond cancer therapy, 6-Amino-3-methylquinazolin-4(3H)-one hydrochloride has also shown potential in other therapeutic areas. For example, recent studies have explored its anti-inflammatory properties, particularly in the context of autoimmune diseases such as rheumatoid arthritis. Preliminary results indicate that it can effectively reduce inflammation and joint damage in animal models, suggesting its potential as an alternative or complementary treatment option.

The structural versatility of 6-Amino-3-methylquinazolin-4(3H)-one hydrochloride also allows for further chemical modifications to enhance its therapeutic properties. Researchers are actively investigating analogs with improved potency, selectivity, and pharmacokinetic profiles. These efforts aim to develop more effective drugs with fewer side effects, addressing unmet medical needs in various disease areas.

In conclusion, 6-Amino-3-methylquinazolin-4(3H)-one hydrochloride (CAS No. 1955506-01-0) is a promising compound with significant potential in medicinal chemistry and drug development. Its unique chemical structure and biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an important role in advancing the treatment of various diseases.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.